Cas no 161159-55-3 (b-D-Glucopyranose, cyclic1,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic2®9:4®1-[(4aR,9bR)-3,4,4a,9b-tetrahydro-4,4,4a,6,7-pentahydroxy-3-oxo-1,9-dibenzofurandicarboxylate]3-(3,4,5-trihydroxybenzoate) (9CI))

• Product name: b-D-Glucopyranose, cyclic1,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic2®9:4®1-[(4aR,9bR)-3,4,4a,9b-tetrahydro-4,4,4a,6,7-pentahydroxy-3-oxo-1,9-dibenzofurandicarboxylate]3-(3,4,5-trihydroxybenzoate) (9CI)
• CAS No: 161159-55-3
• MF: C₄₁H₃₀O₂₇
• MW: 954.660700000001
• CID: 159198
• PubChem ID: 5481429

b-D-Glucopyranose, cyclic1,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic2®9:4®1-[(4aR,9bR)-3,4,4a,9b-tetrahydro-4,4,4a,6,7-pentahydroxy-3-oxo-1,9-dibenzofurandicarboxylate]3-(3,4,5-trihydroxybenzoate) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,4a,9b-tetrahydro-4,4,4a,6,7-pentahydroxy-3-oxo-1,9-dibenzofurandicarboxylate)3-(3,4,5-trihydroxybenzoate), stereoisomer
• 1-[(4aR,9bR)-3,4,4a,9b-tetrahydro-4,4,4a,6,7-pentahydroxy-3-oxo-1,9-dibenzofurandicarboxylate]3-(3,4,5-trihydroxybenzoate) (9CI)
• 9:4&reg
• b-D-Glucopyranose, cyclic1,6-(4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate) cyclic 2&reg
• b-D-Glucopyranose, cyclic1,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic2&reg
• Carpinusin
• Carpinusin (a form)
• .beta.-D-Glucopyranose, cyclic 2.fwdarw.7:4.fwdarw.5-[(2R,6R)-3,6-dihydro-2,9,10,11,11-pentahydroxy-3-oxo-2,6-methano-2H-1-benzoxocin-5,7-dicarboxylate] cyclic 1,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 3-(3,4,5-trihydroxybenzoate)
• 161159-55-3
• b-D-Glucopyranose, cyclic1,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic2®9:4®1-[(4aR,9bR)-3,4,4a,9b-tetrahydro-4,4,4a,6,7-pentahydroxy-3-oxo-1,9-dibenzofurandicarboxylate]3-(3,4,5-trihydroxybenzoate) (9CI)

• Inchi： InChI=1S/C41H30O27/c42-13-1-8(2-14(43)24(13)48)34(54)65-32-30-18-7-62-35(55)9-3-15(44)25(49)28(52)20(9)21-10(4-16(45)26(50)29(21)53)37(57)67-39(63-18)33(32)66-36(56)11-5-17(46)27(51)31-22(11)23-12(38(58)64-30)6-19(47)41(61,68-31)40(23,59)60/h1-6,18,23,30,32-33,35,39,42-46,48-53,55,59-61H,7H2/t18-,23?,30-,32-,33+,35?,39+,41?/m1/s1
• InChI Key： QCCCZTBAYDERBM-NLPUGBIRSA-N
• SMILES： OC1C(O)=C(O)C=C(C(O[C@@H]2[C@@H]3OC(C4=CC(=O)C5(O)OC6C(O)=C(O)C=C(C(O[C@@H]2[C@@H]2OC(=O)C7=CC(=C(C(O)=C7C7=C(C(=C(C=C7C(O)OC[C@H]3O2)O)O)O)O)O)=O)C=6C4C5(O)O)=O)=O)C=1

Computed Properties

• Exact Mass: 954.097
• Monoisotopic Mass: 954.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 68
• Rotatable Bond Count: 3
• Complexity: 2040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 453A^2

Experimental Properties

• Density: 2.25
• Boiling Point: °Cat760mmHg
• Flash Point: °C